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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the currently available information on 3-[3-
(trifluoromethyl)phenyl]propanenitrile (CAS No. 95096-06-3). The document outlines its

commercial availability, basic chemical and physical properties, and safety information. It is

important to note that while this compound is commercially available, there is a significant lack

of published scientific literature detailing its specific synthesis, comprehensive characterization,

biological activity, and mechanism of action. Therefore, this guide also includes contextual

information on related compounds to provide a broader understanding of this chemical class.

Due to the absence of specific biological data, discussions on signaling pathways and detailed

experimental protocols for biological applications are necessarily general.

Commercial Availability
3-[3-(Trifluoromethyl)phenyl]propanenitrile is available from several chemical suppliers,

indicating its accessibility for research and development purposes. The purity levels and
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quantities offered may vary among suppliers.

Table 1: Commercial Suppliers of 3-[3-(Trifluoromethyl)phenyl]propanenitrile

Supplier Purity Quantity

Shaanxi Dideu Medichem Co.

Ltd.
98.0% Inquire for details

Apolloscientific 95% 250mg

AK Scientific Not specified 250mg

SynQuest Laboratories 97% 250mg

Matrix Scientific 97% 1g

Toronto Research Chemicals Not specified 10mg

Note: This list is not exhaustive and represents a snapshot of available information. Pricing and

availability are subject to change. It is recommended to contact the suppliers directly for the

most current information.

Chemical and Physical Properties
Detailed and experimentally verified physical and chemical property data for 3-[3-
(trifluoromethyl)phenyl]propanenitrile is not readily available in published literature. The

following table summarizes the basic chemical information and includes some predicted or

estimated properties based on its structure and data from similar compounds.

Table 2: Chemical and Physical Properties of 3-[3-(Trifluoromethyl)phenyl]propanenitrile
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Property Value Source

CAS Number 95096-06-3 ChemicalBook[1]

Molecular Formula C10H8F3N ChemicalBook[1]

Molecular Weight 199.17 g/mol ChemicalBook[1]

Appearance Not specified -

Melting Point Not specified -

Boiling Point Not specified -

Solubility Not specified -

Storage Temperature 2-8°C ChemicalBook[1]

Safety Information
Safety data sheets (SDS) from commercial suppliers provide essential handling and safety

information.

Table 3: GHS Hazard Information for 3-[3-(Trifluoromethyl)phenyl]propanenitrile

Hazard Statement Precautionary Statement

H301: Toxic if swallowed.
P264, P270, P280, P301+P310+P330,

P305+P351+P338, P337+P313, P405, P501

H319: Causes serious eye irritation.

This information is based on available safety data sheets and may not be comprehensive.

Always consult the specific SDS from the supplier before handling the compound.

Hypothetical Synthesis Protocol
A specific, detailed, and validated experimental protocol for the synthesis of 3-[3-
(trifluoromethyl)phenyl]propanenitrile is not available in the reviewed literature. However,

based on general organic chemistry principles and synthesis methods for structurally related
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nitriles, a plausible synthetic route can be proposed. The following is a hypothetical protocol

and would require optimization and validation.

Reaction Scheme: A potential synthesis could involve the cyanation of a suitable precursor,

such as 3-(3-(trifluoromethyl)phenyl)propyl bromide.

Hypothetical Experimental Protocol:

Reaction Setup: To a solution of 3-(3-(trifluoromethyl)phenyl)propyl bromide (1.0 eq) in a

suitable polar aprotic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide

(DMF), add sodium cyanide (NaCN) or potassium cyanide (KCN) (1.1 - 1.5 eq).

Reaction Conditions: Stir the reaction mixture at an elevated temperature (e.g., 50-80 °C)

and monitor the reaction progress by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature and pour it into

water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or diethyl

ether).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium

sulfate, and concentrate under reduced pressure. The crude product can be purified by

column chromatography on silica gel using a mixture of hexane and ethyl acetate as the

eluent.

Characterization: The structure and purity of the final product should be confirmed by

spectroscopic methods such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.

DOT Diagram: Hypothetical Synthesis Workflow

Hypothetical Synthesis Workflow

3-(3-(trifluoromethyl)phenyl)propyl bromide
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A generalized workflow for the synthesis of the target compound.

Potential Applications in Drug Development
(Contextual)
While no specific biological activity has been reported for 3-[3-
(trifluoromethyl)phenyl]propanenitrile, its structural features—the trifluoromethyl group and

the nitrile moiety—are present in numerous biologically active compounds and approved drugs.

Trifluoromethyl Group: This group is known to enhance metabolic stability, lipophilicity, and

binding affinity of molecules to their biological targets. Its presence can significantly improve

the pharmacokinetic and pharmacodynamic properties of a drug candidate.

Nitrile Group: The nitrile functional group can act as a hydrogen bond acceptor and a

bioisostere for other functional groups. It is found in a variety of pharmaceuticals with diverse

mechanisms of action.

Given these characteristics, 3-[3-(trifluoromethyl)phenyl]propanenitrile could be explored as

a building block or a scaffold in the synthesis of novel compounds for various therapeutic

areas. However, without experimental data, any potential application remains speculative.

Signaling Pathways (General Overview)
There is no information linking 3-[3-(trifluoromethyl)phenyl]propanenitrile to any specific

signaling pathway. Research in drug discovery often involves screening compounds against

various cellular pathways implicated in disease. A logical first step for a novel compound with

potential biological activity would be to assess its effects on well-established signaling

cascades.

DOT Diagram: General Drug Discovery Screening Cascade
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General Screening Cascade

3-[3-(trifluoromethyl)phenyl]propanenitrile

Primary Screening
(e.g., High-Throughput Screening)

Hit Identification

Identify Active Compounds

Secondary Assays
(e.g., Dose-Response, Selectivity)

Confirm & Characterize

Lead Optimization

Improve Properties

Preclinical Studies

In vivo Testing

Click to download full resolution via product page

A typical workflow for evaluating a novel chemical entity.

Conclusion
3-[3-(Trifluoromethyl)phenyl]propanenitrile is a commercially available chemical compound.

However, there is a notable absence of detailed scientific literature regarding its synthesis,

physical and chemical properties, and biological activity. For researchers and drug

development professionals, this presents both a challenge and an opportunity. The challenge

lies in the need for foundational research to characterize the molecule thoroughly. The
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opportunity lies in the potential for discovering novel properties and applications for this

understudied compound, given the known importance of its constituent functional groups in

medicinal chemistry. Any investigation into this molecule would require starting from basic

characterization and proceeding through systematic biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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